2-Thiazolidinethione, 3-acetyl-4-(phenylmethyl)-, (4S)-

• IUPAC Name: 1-[(4S)-4-benzyl-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanone
• InChI: InChI=1S/C12H13NOS2/c1-9(14)13-11(8-16-12(13)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3/t11-/m0/s1
• InChI Key: SHIOICUNOVAZNH-NSHDSACASA-N
• Canonical SMILES: CC(=O)N1C(CSC1=S)CC2=CC=CC=C2
• Isomeric SMILES: CC(=O)N1[C@H](CSC1=S)CC2=CC=CC=C2
• Molecular Formula: C12H13NOS2
• DSSTOX Substance ID: DTXSID40465159
• Molecular Weight: 251.4 g/mol
• CAS No.: 790661-41-5

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, are not provided in the available resources.

Scientific Research Applications

Synthesis Applications

• Asymmetric Acetate Aldol Reaction : A novel N-acetyl thiazolidinethione reagent was synthesized, displaying high diastereoselectivity in aldol reactions. This reagent is an alternative to costly D-tert-leucine-derived reagents and has pseudoenantiomeric properties (Zhang & Sammakia, 2004).
• Aldol-Type Reaction Efficiency : Amino alcohol-derived thiazolidinethiones, including the subject compound, are efficient chiral auxiliaries in tin-mediated aldol condensation, leading to enantioselective formation of various β-hydroxy carbonyl compounds (Jeong & Park, 1989).

Chemical and Biological Properties

• Eco-friendly Synthesis : The compound is involved in the eco-friendly synthesis of functionally significant 2-thiazolidin-4-ones. These derivatives exhibit a range of biological activities, such as anti-tuberculosis and anticancer properties (Meng et al., 2012).
• Biological Activity Evaluation : Thiazolidinone derivatives, including those similar to the subject compound, show diverse biological activities like antibacterial, antiviral, and antifungal properties (Patil & Bhatt, 2010).

Chemical Reactions and Derivatives

• Thiocarbonyl Oxidation : The compound was used in a study demonstrating chemoselective thiocarbonyl oxidation upon reaction with singlet oxygen, highlighting its reactive properties (İaçli et al., 1996).
• Synthesis and Characterization : It is utilized in the synthesis and characterization of new thiazolidine and thiazolidinone derivatives with potential antioxidant and antitumor evaluation (Gouda & Abu‐Hashem, 2011).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s important to handle all chemical compounds with care and use appropriate safety measures, especially when the specific hazards are not known.

Future Directions

The future directions for the research and application of this compound are not specified in the available resources. It’s possible that this compound is currently under investigation for various applications, but this information is not publicly available.